Cas no 76402-21-6 ( )

• Product Name: &nbsp
• CAS No: 76402-21-6
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 982644
• PubChem ID: 347965
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• (3-ethoxy-3-oxopropyl) 2-methylprop-2-enoate
• DTXSID90324520
• 3-Ethoxy-3-oxopropyl 2-methylprop-2-enoate
• NSC-406912
• NSC406912
• 76402-21-6
• SCHEMBL9615474
•  

• Inchi： 1S/C9H14O4/c1-4-12-8(10)5-6-13-9(11)7(2)3/h2,4-6H2,1,3H3
• InChI Key： XAMQPFZVAQFLEK-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C)=O)CCC(=O)OCC

Computed Properties

• Exact Mass: 186.08922
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6